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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl nitrite (C₂H₅NO₂), an alkyl nitrite, is a volatile and highly reactive compound with

significant applications in organic synthesis and historical use in medicine. This technical guide

provides a comprehensive overview of its core physical and chemical properties, detailed

experimental protocols for their determination, and insights into its biological signaling

pathways. All quantitative data are presented in structured tables for ease of reference.

Methodologies for synthesis and analysis are also detailed, accompanied by workflow

diagrams to ensure clarity and reproducibility.

Physical Properties of Ethyl Nitrite
Ethyl nitrite is a clear, colorless to yellowish liquid characterized by a pleasant, rum-like, or

fruity odor.[1][2] It is a highly volatile compound with a very low boiling point, making it a gas at

slightly elevated temperatures.[3][4]

Tabulated Physical Properties
The key physical properties of ethyl nitrite are summarized in the table below. Values are

collated from various sources and represent the most consistently reported data.
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Property Value Units Conditions Citations

Molecular

Formula
C₂H₅NO₂ - - [3]

Molecular Weight 75.07 g/mol - [1]

Boiling Point 17 °C at 760 mmHg [2][3]

Melting Point -58 to -50 °C - [5][6]

Density 0.90 g/mL at 15°C [6][7]

0.792 g/mL at 25°C [2][8]

Vapor Pressure 620 mmHg at 25°C [1]

906 mmHg at 25°C [9]

Vapor Density 2.6 (Air = 1) - [1][6]

Refractive Index 1.36 n20/D at 20°C [2][8]

Flash Point -31 °C Closed Cup [1][5]

Autoignition

Temp.
90 °C (194 °F) [1][5]

Explosive Limits 3 - 50 % by volume in Air [5][10]

Solubility Profile
Ethyl nitrite exhibits limited solubility in water but is miscible with many organic solvents.[1][7]
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Solvent Solubility Notes Citations

Water 5.07 g/100 mL
Slightly soluble;

decomposes in water.
[1][3]

Ethanol Miscible - [1][7]

Diethyl Ether Miscible - [1][7]

Benzene Soluble - [11]

Dichloromethane Soluble - [11]

Chemical Properties and Reactivity
Ethyl nitrite is a powerful oxidizing agent and is highly flammable.[2][12] Its chemical behavior

is dominated by the labile O-NO bond, which can undergo homolytic cleavage to form an

ethoxy radical and nitric oxide.[13][14]

Stability and Decomposition
Ethyl nitrite is unstable and decomposes upon exposure to light, air, and moisture.[1][7] The

decomposition is accelerated by heat and contact with acids.[1][12] It decomposes

spontaneously at 90 °C (194 °F).[1][5] Upon decomposition, it can become acidic and form

oxides of nitrogen.[7] When heated to decomposition, it emits toxic fumes of NOx.[12]

Key Reactions
Oxidizing Agent: As a potent oxidizing agent, it can react violently with reducing agents.[10]

Acid-Catalyzed Decomposition: It is highly dangerous in contact with acid or acid fumes,

which accelerate its decomposition.[1][12]

Formation of Dimethylglyoxime: It is used as a reagent with butanone to yield

dimethylglyoxime.[3][13]

Nitric Oxide Donor: In biological systems, it can act as a nitric oxide (NO) donor, a property

that underlies its vasodilatory effects.[13]
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Incompatibilities
Ethyl nitrite is incompatible with a wide range of materials, including:

Strong acids[12]

Oxidizing agents[15]

Reducing agents[10]

Metals such as copper and brass[15]

Experimental Protocols
The following sections detail standardized methodologies for determining key physical

properties of ethyl nitrite and for its synthesis and analysis.

Synthesis of Ethyl Nitrite
This protocol describes the preparation of ethyl nitrite from ethanol and sodium nitrite using

sulfuric acid.[5][13]

Materials:

Sulfuric acid (H₂SO₄, d=1.84)

Ethanol (C₂H₅OH, 90%)

Sodium nitrite (NaNO₂)

Sodium carbonate (Na₂CO₃)

Anhydrous potassium carbonate (K₂CO₃)

Distilled water

Ice

Separatory funnel, beakers, dropping funnel, magnetic stirrer, and cooling bath.
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Procedure:

Carefully add 40 mL of concentrated sulfuric acid to 120 mL of water in a beaker, with

cooling.

After the diluted acid has cooled, add a mixture of 85 mL of 90% ethanol and 85 mL of water.

Cool this mixture to 0 °C in an ice-salt bath.

Separately, prepare a solution of 100 g of sodium nitrite in 280 mL of water and filter it.

Using a dropping funnel, add the sodium nitrite solution dropwise to the cooled ethanol-acid

mixture. Maintain the reaction temperature below 5 °C throughout the addition.

After the addition is complete, decant the liquid from the precipitated sodium sulfate crystals

into a pre-chilled separatory funnel.

Separate the upper layer of ethyl nitrite.

Wash the ethyl nitrite layer first with 20 mL of ice-cold water, then with 15 mL of a 0.6%

sodium carbonate solution.

Carefully separate the ethyl nitrite and dry it by agitating with 3 g of anhydrous potassium

carbonate.

Filter the final product. Due to its high volatility, the product should be stored in a tightly

sealed container at low temperatures (2-8°C) and protected from light.[2][8]
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Workflow for Ethyl Nitrite Synthesis

Prepare Reagents:
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- NaNO₂ Solution
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Caption: Workflow for the synthesis of ethyl nitrite.
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Determination of Boiling Point (Micro Method)
Due to its high volatility, a micro-method using a Thiele tube is appropriate for determining the

boiling point of ethyl nitrite.[8]

Materials:

Thiele tube

Thermometer (-10 to 110 °C)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

Mineral oil

Heating source (e.g., Bunsen burner)

Procedure:

Add 0.5 mL of ethyl nitrite to the small test tube.

Place the capillary tube into the test tube with its open end down.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Place the assembly into a Thiele tube containing mineral oil, ensuring the oil level is above

the sample but below the top of the test tube.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the capillary tube.

When a continuous and rapid stream of bubbles is observed, remove the heat.
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The liquid will begin to cool. The boiling point is the temperature at which the bubbling stops

and the liquid just begins to enter the capillary tube.[8]

Record the barometric pressure to correct the boiling point if necessary.[6]

Determination of Density (Gravimetric Method)
The density of a volatile liquid like ethyl nitrite can be determined using a pycnometer (specific

gravity bottle).

Materials:

Pycnometer of known volume (e.g., 10 mL)

Analytical balance (accurate to 0.1 mg)

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly. Weigh the empty pycnometer (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g.,

15°C) until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it

(m₂). The density of water at the specific temperature is known.

Empty and dry the pycnometer completely.

Cool the ethyl nitrite sample and the pycnometer to minimize evaporation.

Fill the pycnometer with ethyl nitrite, stopper it, and bring it to the same constant

temperature in the water bath.

Dry the outside of the pycnometer and weigh it (m₃).

Calculate the density of ethyl nitrite using the following formula: Density_sample = ((m₃ -

m₁) / (m₂ - m₁)) * Density_water
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a suitable method for the analysis and quantification of ethyl nitrite in various

matrices.[2][16]

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.

Headspace autosampler with solid-phase microextraction (SPME) device (for biological

samples).[2]

Capillary column suitable for volatile compounds (e.g., DB-5ms).

Procedure (General):

Sample Preparation: For solutions, direct injection may be possible. For biological fluids

(blood, tissue homogenates), headspace analysis with SPME is used to extract the volatile

ethyl nitrite.[2] An internal standard (e.g., ¹⁵N-labeled ethyl nitrite) should be used for

quantification.[16]

GC Conditions:

Injector Temperature: High enough to vaporize the sample without decomposition (e.g.,

150-200 °C).

Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to separate ethyl
nitrite from the solvent and other volatile components.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) or Negative Ion Chemical Ionization (NICI). NICI

can provide high sensitivity.[16]
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Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for ethyl nitrite
(e.g., m/z 46 for ONO⁻) and the internal standard for high sensitivity and specificity.[16]

Quantification: Create a calibration curve using standards of known ethyl nitrite
concentrations and a constant concentration of the internal standard. Determine the

concentration in the unknown sample by comparing its peak area ratio (analyte/internal

standard) to the calibration curve.

Biological Signaling Pathways
Ethyl nitrite is recognized as a nitric oxide (NO) donor.[13] NO is a critical signaling molecule

in various physiological processes, most notably in smooth muscle relaxation and vasodilation.

The primary pathway through which NO exerts these effects is the NO/cGMP signaling

cascade.[15][17]

NO Release: Ethyl nitrite decomposes or is metabolized to release nitric oxide (NO).

sGC Activation: NO diffuses into smooth muscle cells and binds to the heme moiety of

soluble guanylate cyclase (sGC), activating the enzyme.[18]

cGMP Synthesis: Activated sGC catalyzes the conversion of guanosine triphosphate (GTP)

to cyclic guanosine monophosphate (cGMP).[15]

PKG Activation: cGMP acts as a second messenger, primarily by activating cGMP-

dependent protein kinase (PKG).[15]

Downstream Effects: Activated PKG phosphorylates several downstream targets, leading to

a decrease in intracellular calcium (Ca²⁺) concentrations and the dephosphorylation of

myosin light chains. This cascade results in the relaxation of smooth muscle, leading to

effects like vasodilation.[15]
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Ethyl Nitrite-Induced NO/cGMP Signaling Pathway
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Caption: NO/cGMP pathway activated by ethyl nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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